Cas no 70178-14-2 (2-(4-hydroxyphenyl)-1h-indole-4,7-diol)

70178-14-2 structure
Product name:2-(4-hydroxyphenyl)-1h-indole-4,7-diol
2-(4-hydroxyphenyl)-1h-indole-4,7-diol Chemical and Physical Properties
Names and Identifiers
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- 2-(4-hydroxyphenyl)-1h-indole-4,7-diol
- 70178-14-2
- NSC-234021
- DTXSID60310894
- NSC234021
-
- Inchi: InChI=1S/C14H11NO3/c16-9-3-1-8(2-4-9)11-7-10-12(17)5-6-13(18)14(10)15-11/h1-7,15-18H
- InChI Key: NNJIHFZXCIJRSB-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C2=CC3=C(C=CC(=C3N2)O)O)O
Computed Properties
- Exact Mass: 241.07393
- Monoisotopic Mass: 241.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.5Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 76.48
2-(4-hydroxyphenyl)-1h-indole-4,7-diol Related Literature
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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5. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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